6-Amino-4-propyl-2H-1,4-benzoxazin-3(4H)-one

• IUPAC Name: 6-amino-4-propyl-1,4-benzoxazin-3-one
• InChI: InChI=1S/C11H14N2O2/c1-2-5-13-9-6-8(12)3-4-10(9)15-7-11(13)14/h3-4,6H,2,5,7,12H2,1H3
• InChI Key: FLKCUBJJJCHYGM-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)COC2=C1C=C(C=C2)N
• Molecular Formula: C11H14N2O2
• DSSTOX Substance ID: DTXSID80546178
• Molecular Weight: 206.24 g/mol
• CAS RN: 105807-91-8

Description

Synthesis Analysis

The synthesis of benzoxazinone derivatives often involves palladium-catalyzed reactions, coupling reactions, and cyclization processes. For example, one synthetic approach involves the tandem palladium-catalyzed oxidative aminocarbonylation-cyclization of prop-2-ynyloxyanilines to produce 2,3-dihydrobenzo[1,4]oxazine derivatives (Gabriele et al., 2006). Another method includes the copper-catalyzed coupling of o-halophenols and 2-halo-amides, leading to various 2H-1,4-benzoxazin-3-(4H)-ones (Chen et al., 2009).

Molecular Structure Analysis

The molecular structure of benzoxazinones is stabilized by intermolecular hydrogen bonding and π-π stacking interactions. The crystalline structure of a related compound, 6-amino-3-benzylmercapto-1,2,4-triazolo[3,4-f][1,2,4]triazin-8(7H)-one, demonstrates these interactions, highlighting the dense packing and molecular interactions that may be analogous to 6-Amino-4-propyl-2H-1,4-benzoxazin-3(4H)-one (Hwang et al., 2006).

Chemical Reactions and Properties

Benzoxazinones participate in various chemical reactions, including nucleophilic substitution, cyclization, and carbonylation reactions. The reactivity of these compounds often depends on the substitution pattern on the benzoxazinone core and the presence of catalytic conditions. For instance, the synthesis and reactivity of 6-iodo-4H-3,1-benzoxazin-4-one towards nitrogen nucleophiles have been explored, indicating the potential for forming a wide array of derivatives with different functional groups (Eissa et al., 2013).